Cas no 2768326-54-9 (4-bromo-3-chloro-N-methylaniline hydrochloride)

• Product Name: 4-bromo-3-chloro-N-methylaniline hydrochloride
• CAS No: 2768326-54-9
• MF: C₇H₈BrCl₂N
• MW: 256.955119132996
• CID: 5943848
• PubChem ID: 165993577
• Update Time: 2025-05-22

4-bromo-3-chloro-N-methylaniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3-chloro-N-methylaniline hydrochloride
• EN300-37380775
• 2768326-54-9

• Inchi： 1S/C7H7BrClN.ClH/c1-10-5-2-3-6(8)7(9)4-5;/h2-4,10H,1H3;1H
• InChI Key： FKHZVNSDLICZSU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1Cl)NC.Cl

Computed Properties

• Exact Mass: 254.92172g/mol
• Monoisotopic Mass: 254.92172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on 4-bromo-3-chloro-N-methylaniline hydrochloride

4-Bromo-3-Chloro-N-Methylaniline Hydrochloride (CAS No. 2768326-54-9): A Comprehensive Overview

4-Bromo-3-Chloro-N-Methylaniline Hydrochloride, also known by its CAS registry number CAS No. 2768326-54-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a substituted aniline derivative, characterized by the presence of bromine and chlorine substituents on the aromatic ring, along with an N-methyl group attached to the amine functionality. The hydrochloride salt form indicates that the compound exists as a zwitterionic structure in its protonated state, which is commonly observed in pharmaceutical agents.

The synthesis of 4-Bromo-3-Chloro-N-Methylaniline Hydrochloride typically involves multi-step organic reactions, including nucleophilic substitution, electrophilic substitution, and acid-base neutralization. Recent advancements in synthetic methodologies have focused on optimizing reaction conditions to enhance yield and purity, while minimizing environmental impact. For instance, researchers have explored the use of microwave-assisted synthesis and continuous-flow reactors to streamline the production process.

In terms of physical properties, 4-Bromo-3-Chloro-N-Methylaniline Hydrochloride exhibits a melting point of approximately 180°C and is soluble in water and common organic solvents such as ethanol and dichloromethane. Its spectral data, including UV-Vis, IR, and NMR spectra, have been well-documented in recent studies, providing valuable insights into its structural integrity and stability under various conditions.

The pharmacological profile of 4-Bromo-3-Chloro-N-Methylaniline Hydrochloride has been a focal point of recent research efforts. Studies have demonstrated its potential as a lead compound in drug discovery programs targeting various therapeutic areas, including cancer, inflammation, and central nervous system disorders. For example, preclinical investigations have shown that this compound exhibits moderate inhibitory activity against certain kinases involved in tumor progression.

In addition to its pharmacological applications, 4-Bromo-3-Chloro-N-Methylaniline Hydrochloride has also found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent research has explored its potential as a dopant in polymer-based semiconductors, where it can enhance charge transport properties without significantly compromising material stability.

The environmental impact of 4-Bromo-3-Chloro-N-Methylaniline Hydrochloride has also been evaluated in light of increasing regulatory scrutiny on chemical substances. Studies conducted under environmentally relevant conditions suggest that the compound undergoes rapid biodegradation under aerobic conditions, with no significant accumulation observed in aquatic systems. However, further research is needed to fully understand its long-term ecological effects.

In conclusion, 4-Bromo-3-Chloro-N-Methylaniline Hydrochloride (CAS No. 2768326-54-9) is a versatile compound with promising applications across multiple disciplines. Its continued exploration in both academic and industrial settings underscores its potential to contribute significantly to future scientific advancements.